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Compound of Interest

Compound Name: Heptyl propionate

Cat. No.: B1594045

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical and physical properties of heptyl
propionate, an ester recognized for its characteristic fruity aroma and applications in the flavor
and fragrance industries. This document outlines its key properties, detailed experimental
protocols for its synthesis and characterization, and relevant safety information.

Chemical and Physical Properties

Heptyl propionate, also known as heptyl propanoate, is an organic compound classified as an
ester of heptanol and propionic acid. Its molecular structure and properties make it a subject of
interest in synthetic organic chemistry and as a component in various formulations.

Identifiers and General Properties

The fundamental identifiers and general properties of heptyl propionate are summarized
below.
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Property Value

IUPAC Name heptyl propanoate

Synonyms Heptyl pr-opio-nate, n-Heptyl propionate,
Propanoic acid, heptyl ester

CAS Number 2216-81-1

Molecular Formula C10H2002

Molecular Weight 172.26 g/mol

Appearance Colorless liquid with a fruity odor

Physical Properties

Quantitative physical data for heptyl propionate are presented in the following table. These

properties are crucial for handling, storage, and application in various experimental and

industrial settings.

Property Value Temperature (°C) Pressure (mmHg)
Density 0.874 g/cm? 25 760

Boiling Point 209.7 °C - 760

Melting Point -50.9 °C - 760

Flash Point 79.8 °C - 760

Refractive Index 1.422 20 -

Vapor Pressure 0.2 mmHg 25 -

Chemical and Safety Properties

Heptyl propionate exhibits chemical properties typical of esters, including susceptibility to

hydrolysis under acidic or basic conditions. It is classified as a combustible liquid.
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Property Description

Limited solubility in water; soluble in non-polar

Solubility . .
organic solvents like hexane and benzene.
GHS Classification Flammable liquids, Category 4
Hazard Statement H227: Combustible liquid
NFPA Rating Health: 1, Fire: 1, Reactivity: O

Experimental Protocols

This section provides detailed methodologies for the synthesis and characterization of heptyl
propionate.

Synthesis of Heptyl Propionate via Fischer Esterification

This protocol describes the synthesis of heptyl propionate from 1-heptanol and propionic acid
using a strong acid catalyst.

Materials:

e 1-Heptanol (C7H160)

e Propionic acid (CsHeO2)

o Concentrated sulfuric acid (H2SOa)

o Saturated sodium bicarbonate solution (NaHCO3s)
¢ Anhydrous magnesium sulfate (MgSQOa)

o Toluene (for Dean-Stark apparatus)

» Deionized water

 Diethyl ether

Equipment:
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e Round-bottom flask

o Dean-Stark apparatus

e Reflux condenser

e Heating mantle

e Separatory funnel

o Beakers and Erlenmeyer flasks
e Rotary evaporator

o Simple distillation apparatus
Procedure:

e Reaction Setup: To a 250 mL round-bottom flask, add 1-heptanol (e.g., 0.5 mol), propionic
acid (e.g., 0.6 mol, 1.2 equivalents), and toluene (approx. 50 mL).

o Catalyst Addition: Carefully add concentrated sulfuric acid (approx. 1-2 mL) to the flask while
swirling.

o Reflux: Assemble a Dean-Stark apparatus and a reflux condenser on top of the flask. Heat
the mixture to reflux using a heating mantle. The azeotropic removal of water will drive the
equilibrium towards the ester product. Continue reflux until the theoretical amount of water is
collected in the Dean-Stark trap (approximately 0.5 mol or 9 mL).

o Workup - Neutralization: Allow the reaction mixture to cool to room temperature. Transfer the
mixture to a separatory funnel. Carefully add 50 mL of deionized water and shake. Drain the
lower aqueous layer.

o Washing: Wash the organic layer sequentially with 50 mL portions of saturated sodium
bicarbonate solution until no more gas evolves. This step neutralizes any remaining sulfuric
acid and unreacted propionic acid. Check the aqueous layer with pH paper to ensure it is
basic.
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» Final Wash: Wash the organic layer with 50 mL of deionized water to remove any residual
salts.

» Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous
magnesium sulfate. Swirl the flask until the drying agent no longer clumps together.

e Solvent Removal: Filter the dried organic layer to remove the magnesium sulfate. Remove
the toluene and any residual diethyl ether (if used for extraction) using a rotary evaporator.

« Purification: Purify the crude heptyl propionate by simple distillation under atmospheric or
reduced pressure. Collect the fraction boiling at approximately 209-210 °C at 760 mmHg.

Determination of Physical Properties
2.2.1. Boiling Point Determination (Thiele Tube Method)

o Sample Preparation: Place a small amount (1-2 mL) of the purified heptyl propionate into a
small test tube (fusion tube).

o Capillary Tube: Seal one end of a capillary tube using a flame. Place the capillary tube into
the fusion tube with the open end submerged in the liquid.

o Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band or wire.
Suspend the assembly in a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil
or silicone oil) such that the heat is distributed evenly.

o Heating: Gently heat the side arm of the Thiele tube. As the temperature rises, a stream of
bubbles will emerge from the capillary tube.

o Measurement: Note the temperature at which a continuous stream of bubbles emerges. This
is the approximate boiling point. Remove the heat and record the temperature at which the
last bubble emerges and the liquid begins to enter the capillary tube. This is the precise
boiling point of the liquid at the measured atmospheric pressure.

2.2.2. Density Determination (Digital Density Meter)

This protocol is based on the principles outlined in ASTM D4052.
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» Calibration: Calibrate the digital density meter according to the manufacturer's instructions
using dry air and deionized water at a known temperature (e.g., 25 °C).

o Sample Injection: Inject the heptyl propionate sample into the oscillating U-tube of the
density meter, ensuring no air bubbles are present in the measuring cell.

o Measurement: Allow the temperature of the sample to equilibrate to the set point of the
instrument. The instrument measures the change in the oscillating frequency of the U-tube
caused by the sample's mass.

o Data Recording: The instrument's software will use calibration data to automatically calculate
and display the density of the sample in g/cm3 (or g/mL). Record the density at the specified
temperature.

2.2.3. Refractive Index Determination (Abbe Refractometer)

 Instrument Preparation: Turn on the Abbe refractometer and ensure the prism surfaces are
clean. Use a soft lens tissue and a suitable solvent (e.g., acetone or ethanol) for cleaning,
then allow it to dry completely.

» Calibration: Calibrate the instrument by placing a drop of a standard liquid with a known
refractive index (e.g., distilled water) onto the prism. Adjust the instrument to match the
known value.

o Sample Application: Place 1-2 drops of heptyl propionate onto the surface of the measuring
prism. Close the illuminating prism gently to spread the liquid into a thin film.

o Measurement: Look through the eyepiece and turn the adjustment knob until the borderline
between the light and dark fields is sharp and centered in the crosshairs.

o Reading: Read the refractive index value from the instrument's scale. Record the value along
with the measurement temperature, as refractive index is temperature-dependent.

Visualization of Synthesis Workflow

The following diagram illustrates the key stages in the synthesis and purification of heptyl
propionate as described in the experimental protocol.
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Workflow for the synthesis and purification of heptyl propionate.

 To cite this document: BenchChem. [Heptyl Propionate: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594045#heptyl-propionate-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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